(3-Cyano-5-fluorophenyl)methanesulfonyl chloride

Specification

• Molecular Formula: C8H5ClFNO2S
• Molecular Weight: 233.65 g/mol
• IUPAC Name: (3-cyano-5-fluorophenyl)methanesulfonyl chloride
• Standard InChI: InChI=1S/C8H5ClFNO2S/c9-14(12,13)5-7-1-6(4-11)2-8(10)3-7/h1-3H,5H2
• Standard InChI Key: OQUODIDZGSLXBK-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1C#N)F)CS(=O)(=O)Cl

Introduction

Chemical Identity and Structural Properties

Molecular Characteristics

(3-Cyano-5-fluorophenyl)methanesulfonyl chloride has the molecular formula C₈H₅ClFNO₂S and a molecular weight of 233.65 g/mol. Its IUPAC name, (3-cyano-5-fluorophenyl)methanesulfonyl chloride, reflects the substitution pattern on the benzene ring. The compound’s structure is defined by a sulfonyl chloride group (-SO₂Cl) attached to a methylene bridge, which is further connected to a fluorinated and cyanated aromatic ring.

Table 1: Key Physicochemical Properties

Property	Value
Molecular Formula	C₈H₅ClFNO₂S
Molecular Weight	233.65 g/mol
CAS Number	1593942-45-0
InChI Key	OQUODIDZGSLXBK-UHFFFAOYSA-N
Canonical SMILES	C1=C(C=C(C=C1C#N)F)CS(=O)(=O)Cl

The presence of the cyano group (-C≡N) and fluorine atom introduces strong electron-withdrawing effects, polarizing the aromatic ring and enhancing the electrophilicity of the sulfonyl chloride moiety. This electronic configuration facilitates reactions with nucleophiles such as amines, alcohols, and thiols, making the compound a versatile building block.

Synthesis and Reaction Mechanisms

Synthetic Routes

The synthesis of (3-cyano-5-fluorophenyl)methanesulfonyl chloride typically proceeds via a two-step process:

• Functionalization of the Aromatic Ring: A 3-cyano-5-fluorotoluene derivative is halogenated or sulfonated to introduce the methylsulfonyl precursor.

• Chlorination: The intermediate methanesulfonic acid is treated with chlorinating agents such as thionyl chloride (SOCl₂) or phosphorus pentachloride (PCl₅) to yield the sulfonyl chloride.

Example Reaction:

$$\text{(3-Cyano-5-fluorophenyl)methanesulfonic acid} + \text{SOCl}_2 \rightarrow \text{(3-Cyano-5-fluorophenyl)methanesulfonyl chloride} + \text{SO}_2 + \text{HCl}$$

This reaction is typically conducted under anhydrous conditions in dichloromethane or toluene at reflux temperatures.

Mechanistic Insights

The chlorination step proceeds via a nucleophilic acyl substitution mechanism, where the hydroxyl group of the sulfonic acid is displaced by chloride. The electron-withdrawing cyano and fluorine groups stabilize the transition state, accelerating the reaction kinetics.

Applications in Organic Synthesis

Pharmaceutical Intermediates

(3-Cyano-5-fluorophenyl)methanesulfonyl chloride is a key precursor in the synthesis of S100 protein inhibitors, as evidenced by its structural analogs in patent US 10,125,125 B2. These inhibitors target inflammatory and neoplastic pathways, with the sulfonamide derivatives demonstrating high binding affinity to S100A9 and S100A12 proteins.

Case Study:
In the synthesis of N-(heteroaryl)sulfonamides, the sulfonyl chloride reacts with aminopyridines to form sulfonamide linkages critical for bioactivity. For example:

$$\text{(3-Cyano-5-fluorophenyl)methanesulfonyl chloride} + \text{2-aminopyridine} \rightarrow \text{N-(pyridin-2-yl)-(3-cyano-5-fluorophenyl)methanesulfonamide}$$

The resulting compound showed IC₅₀ values <10 nM in S100A9 inhibition assays.

Agrochemical Applications

The compound’s reactivity with thiols enables its use in herbicide and fungicide synthesis. For instance, coupling with thioureas yields sulfonylthiourea derivatives that disrupt fungal cell wall biosynthesis.

Parameter	Recommendation
Personal Protective Equipment (PPE)	Nitrile gloves, goggles, lab coat
Ventilation	Use fume hood
Storage	Cool, dry, away from oxidizers

Spill and Disposal Procedures

Spills should be neutralized with sodium bicarbonate and absorbed using inert materials like vermiculite. Waste must be disposed of as hazardous chemical waste under local regulations.

Comparison with Structural Analogs

Substituent Effects on Reactivity

Replacing the cyano group with chloro (as in (3-chloro-5-fluorophenyl)methanesulfonyl chloride, CAS: 1539642-30-2) reduces electrophilicity due to weaker electron withdrawal, slowing nucleophilic substitution rates. Conversely, moving the fluorine to the 4-position (CAS: 1250404-82-0) increases steric hindrance, affecting regioselectivity in coupling reactions.

Table 3: Comparative Reactivity of Analogous Sulfonyl Chlorides

Compound	Relative Reaction Rate (vs. Aniline)
(3-Cyano-5-fluorophenyl)methanesulfonyl chloride	1.00
(3-Chloro-5-fluorophenyl)methanesulfonyl chloride	0.72
(4-Chloro-3-fluorophenyl)methanesulfonyl chloride	0.58

Recent Advances and Future Directions

Green Synthesis Methods

Recent work by Sun et al. (2023) demonstrates the use of ADDP (azido-diphenylphosphine) as a catalyst for C–S bond formation, enabling milder reaction conditions for sulfonate ester synthesis from sulfonyl chlorides. This methodology could streamline the production of (3-cyano-5-fluorophenyl)methanesulfonyl chloride derivatives.